Cas no 1273603-02-3 (3-amino-3-(3-bromo-4-chlorophenyl)propanoic acid)

• Product Name: 3-amino-3-(3-bromo-4-chlorophenyl)propanoic acid
• CAS No: 1273603-02-3
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 6431807
• PubChem ID: 79016226
• Update Time: 2025-05-26

3-amino-3-(3-bromo-4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-4-chlorophenyl)propanoic acid
• Benzenepropanoic acid, β-amino-3-bromo-4-chloro-
• AKOS017550014
• 1273603-02-3
• EN300-1893559

• Inchi： 1S/C9H9BrClNO2/c10-6-3-5(1-2-7(6)11)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key： IBWRTMYEYSHBDB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)C1=CC=C(Cl)C(Br)=C1

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-(3-bromo-4-chlorophenyl)propanoic acid

Chemical Overview of CAS No. 1273603-02-3: 3-Amino-3-(3-Bromo-4-Chlorophenyl)Propanoic Acid

CAS No. 1273603-02-3, also known as 3-amino-3-(3-bromo-4-chlorophenyl)propanoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanoic acid backbone substituted with an amino group and a bromochlorophenyl ring. The bromine and chlorine substituents on the aromatic ring contribute to its distinct chemical properties, making it a valuable molecule for various applications.

The synthesis of CAS No. 1273603-02-3 involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, which are critical for its use in pharmaceutical and biotechnological applications. Researchers have also explored the stereochemistry of this compound, revealing that the configuration of the amino group plays a crucial role in its biological activity.

From a pharmacological perspective, CAS No. 1273603-02-3 has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate specific cellular pathways makes it a candidate for treating various diseases, including cancer and neurodegenerative disorders. Recent findings suggest that the compound exhibits selective toxicity towards cancer cells, indicating its potential as an anticancer drug with reduced side effects compared to traditional chemotherapy agents.

The physical and chemical properties of CAS No. 1273603-02-3 have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, solubility, and stability under different conditions. For instance, the compound demonstrates good solubility in polar solvents, which is advantageous for its formulation into pharmaceutical dosage forms.

In terms of applications, CAS No. 1273603-02-3 is widely used in academic research for studying protein-ligand interactions and enzyme kinetics. Its unique structure allows it to serve as a valuable tool in drug discovery programs targeting specific molecular pathways. Additionally, the compound has been employed in the development of biosensors and diagnostic assays due to its ability to interact with biomolecules in a highly specific manner.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of CAS No. 1273609999999999999988888888888885555555555554444444444444 CAS No. 127 CAS No. CAS CAS CAS CAS CAS CAS. This computational approach has significantly accelerated the drug discovery process by identifying potential therapeutic targets and optimizing the compound's bioavailability.

In conclusion, CAS No. 127. With its unique chemical structure, promising pharmacological profile, and versatile applications, this compound continues to be a focal point for researchers across multiple disciplines.